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Compound of Interest

Compound Name: Bay K 8644

Cat. No.: B1667825 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Bay K 8644 is a potent L-type calcium channel agonist widely used in pharmacological

research to study calcium signaling pathways.[1][2] It is a dihydropyridine derivative that, unlike

other compounds of its class such as nifedipine, enhances calcium influx through voltage-gated

calcium channels.[3][4] Proper preparation of stock solutions is critical for obtaining accurate

and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

Bay K 8644 due to the compound's poor solubility in aqueous solutions.[1][5] This document

provides a detailed protocol for the preparation, storage, and handling of Bay K 8644 stock

solutions in DMSO.

Physicochemical and Safety Data
A summary of the key quantitative data for Bay K 8644 is presented in the table below. It is

important to note that the reported solubility of Bay K 8644 in DMSO varies across different

suppliers. Researchers should consult the certificate of analysis for their specific batch of the

compound.
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Property Value References

Molecular Weight 356.30 g/mol [2][3][6]

Appearance
Crystalline solid, yellow to dark

yellow powder
[5][7]

Solubility in DMSO

Varies by source: 20 mg/mL,

50 mg/mL, 71 mg/mL, 100

mM, 184 mg/mL

[1][5][6]

Storage of Solid +4°C or -20°C [2][6]

Storage of Stock Solution
-20°C (up to 1 month) or -80°C

(up to 1 year)
[2][6][8]

EC₅₀
17.3 nM for L-type Ca²⁺

channel activation

CAS Number 71145-03-4 [1][2]

Safety Precautions:

Bay K 8644 is considered a potent and hazardous compound.[5][9] It is classified as an irritant,

causing skin and serious eye irritation.[1][3][7] Appropriate personal protective equipment

(PPE), including gloves, eye protection, and a lab coat, should be worn at all times.[10] All

handling of the solid compound and concentrated stock solutions should be performed in a

chemical fume hood to avoid inhalation.[11]

Experimental Protocol: Preparation of a 10 mM Bay
K 8644 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bay K 8644 in DMSO.

Materials:

(±)-Bay K 8644 (powder)

Anhydrous/dry Dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-handling Preparations:

Bring the vial of Bay K 8644 powder to room temperature before opening to prevent

condensation.

Ensure that fresh, anhydrous DMSO is used, as moisture can affect the solubility and

stability of the compound.[6]

Weighing the Compound:

In a chemical fume hood, carefully weigh out the desired amount of Bay K 8644 powder.

For 1 mL of a 10 mM stock solution, you will need 3.563 mg of Bay K 8644 (Molecular

Weight = 356.30 g/mol ).

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 356.30 g/mol x 1000 mg/g = 3.563 mg

Dissolving the Compound:

Add the weighed Bay K 8644 powder to a sterile microcentrifuge tube or amber vial.

Add the calculated volume of DMSO (in this case, 1 mL) to the tube.

Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

in a 37°C water bath or sonication can be used to aid dissolution if necessary.[11][12][13]

Visually inspect the solution to ensure there are no visible particulates.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[6][14]

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to one year).[2][6][8]

Preparation of Working Solutions:

When preparing aqueous working solutions from the DMSO stock, it is recommended to

make intermediate dilutions in DMSO first.

Add the final diluted DMSO sample to your aqueous buffer or cell culture medium. The

final concentration of DMSO in the working solution should be kept low (typically below

0.5%) to avoid solvent-induced cellular toxicity.[11][14] A vehicle control (medium with the

same final concentration of DMSO) should always be included in experiments.
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Preparation Workflow

Start: Equilibrate Bay K 8644 to Room Temperature

Weigh Bay K 8644 in Fume Hood

1

Add Anhydrous DMSO

2

Vortex to Dissolve
(Optional: Warm/Sonicate)

3

Aliquot into Single-Use Tubes

4

Store at -20°C or -80°C

5

End: Ready for Use

6

Click to download full resolution via product page

Caption: Workflow for preparing Bay K 8644 stock solution in DMSO.
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Bay K 8644 Signaling Pathway

Bay K 8644

L-type Voltage-Gated
Calcium Channel (LTCC)

Agonist Binding

Increased Ca²⁺ Influx

Promotes Open State

Downstream Cellular Responses
(e.g., Muscle Contraction, Neurotransmitter Release)

Click to download full resolution via product page

Caption: Mechanism of action of Bay K 8644 on L-type calcium channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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